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An In-Depth Technical Guide to Hydroxy-PEG2-acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PEG2-acid, also known by its IUPAC name 3-(2-(2-hydroxyethoxy)ethoxy)propanoic

acid, is a heterobifunctional molecule featuring a discrete two-unit polyethylene glycol (PEG)

spacer. This compound is equipped with a terminal hydroxyl (-OH) group and a carboxylic acid

(-COOH) group, making it a valuable tool in bioconjugation, drug delivery, and the development

of therapeutic constructs like Proteolysis Targeting Chimeras (PROTACs). The hydrophilic PEG

linker enhances the aqueous solubility of conjugated molecules, a critical attribute for many

pharmaceutical applications.[1][2] This guide provides a comprehensive overview of its

chemical properties, structure, and relevant experimental considerations.

Chemical Structure and Identification
The molecular structure of Hydroxy-PEG2-acid consists of a short di-ethylene glycol

backbone, providing flexibility and hydrophilicity. One terminus is functionalized with a primary

alcohol, while the other is capped with a propanoic acid.

Chemical Structure:

Caption: General workflow for amide bond formation.
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PROTAC Synthesis Logical Diagram
This diagram shows the logical relationship of Hydroxy-PEG2-acid as a linker in the synthesis

of a PROTAC molecule.
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Caption: Role of Hydroxy-PEG2-acid in PROTAC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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